N-cycloheptyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-cycloheptyl-1-(3,4-dimethoxyphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C21H32N2O5S/c1-27-19-10-9-18(15-20(19)28-2)29(25,26)23-13-11-16(12-14-23)21(24)22-17-7-5-3-4-6-8-17/h9-10,15-17H,3-8,11-14H2,1-2H3,(H,22,24)
• InChI Key: UFIFAEICLLLKRH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3CCCCCC3)OC
• Molecular Formula: C21H32N2O5S
• Molecular Weight: 424.6 g/mol

Description

N-cycloheptyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide, also known as Compound X, is a synthetic compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

N-cycloheptyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide X exerts its effects through the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. By inhibiting COX-2, N-cycloheptyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide X reduces inflammation and pain, making it a potential treatment for a variety of inflammatory conditions.
Biochemical and Physiological Effects:
N-cycloheptyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide X has been shown to have a number of biochemical and physiological effects, including the reduction of inflammation, pain, and fever. It has also been shown to have anti-tumor effects in various cancer cell lines, making it a potential treatment for cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cycloheptyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide X is its potency and selectivity for COX-2 inhibition, making it a useful tool for studying the role of COX-2 in various biological processes. However, one limitation of N-cycloheptyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide X is its relatively short half-life, which may limit its effectiveness in some applications.

Future Directions

There are a number of future directions for the study of N-cycloheptyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide X, including the development of new formulations and delivery methods to improve its bioavailability and efficacy. Additionally, further research is needed to better understand the mechanism of action of N-cycloheptyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide X and its potential applications in the treatment of various diseases. Finally, the development of new analogs of N-cycloheptyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide X may lead to the discovery of even more potent and selective COX-2 inhibitors.

Synthesis Methods

N-cycloheptyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide X is synthesized through a multistep process that involves the reaction of piperidine and 3,4-dimethoxybenzene sulfonic acid. The resulting intermediate is then reacted with cycloheptanone to form the final product. The synthesis method has been optimized to produce N-cycloheptyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide X in high yields and purity, making it suitable for scientific research applications.

Scientific Research Applications

N-cycloheptyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide X has been widely used in scientific research for its potential applications in the treatment of various diseases, including cancer, inflammation, and neuropathic pain. It has been shown to have potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new therapeutics.